Abstract
Nowadays, environmental pollution is a big problem. Metal organic frameworks (MOFs) provide a novel strategy for exhaust gases adsorption and toxic pollutants removal. We proposed a facile and versatile method to prepare a highly efficient three dimensional MOF–sponge by coating MOF crystals on polyurethane sponge surface, mimicking the porous structure of the marine animal, sponge. Owing to combination of the spatial structure of the commercial sponge and the excellent adsorption capacity of MOF coatings, the MOF–sponge possessed good permeability and high dynamic adsorption capacity. Dynamic adsorption ability of the prepared Cu3(BTC)2–sponge was demonstrated by flowing gas-mixtures of NH3/N2 and an aquatic solution of Rhodamine B through it, with a capacity of 101.6 mg g−1 and 8.8 mg g−1 for NH3 and Rhodamine B, respectively.
